Cas no 19433-81-9 ( )

  structure
  structure
Product Name: 
CAS No:19433-81-9
MF:C22H40N2
MW:332.56640625
CID:908116
PubChem ID:351067
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1-N,1-N,4-N,4-N-tetrabutylbenzene-1,4-diamine
    • 1,4-bis(N,N-dibutylamino)benzene
    • AC1L6XKN
    • NSC518426
    • N-Tetrabutyl-p-phenylendiamin
    • p-N,N,N',N'-tetrabutylphenylenediamine
    • SureCN7153351
    • N,N,N',N'-tetrabutyl-p-phenylenediamine
    • N~1~,N~1~,N~4~,N~4~-Tetrabutylbenzene-1,4-diamine
    • SCHEMBL7153351
    • N,N,N,N-TETRABUTYLBENZENE-1,4-DIAMINE
    • DS-002044
    • 19433-81-9
    • NSC-518426
    • VEHKMIKMZXCKNZ-UHFFFAOYSA-N
    • DTXSID50325795
    •  
    • Inchi: 1S/C22H40N2/c1-5-9-17-23(18-10-6-2)21-13-15-22(16-14-21)24(19-11-7-3)20-12-8-4/h13-16H,5-12,17-20H2,1-4H3
    • InChI Key: VEHKMIKMZXCKNZ-UHFFFAOYSA-N
    • SMILES: N(C1C=CC(=CC=1)N(CCCC)CCCC)(CCCC)CCCC

Computed Properties

  • Exact Mass: 332.3194
  • Monoisotopic Mass: 332.319149284g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 14
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 6.5Ų

Experimental Properties

  • PSA: 6.48
  • LogP: 6.49980
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